Cas no 119817-54-8 ((S)-2-Amino-4-oxo-4-phenylbutanoic acid)

• Product Name: (S)-2-Amino-4-oxo-4-phenylbutanoic acid
• CAS No: 119817-54-8
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 140505
• Update Time: 2023-08-02

(S)-2-Amino-4-oxo-4-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, a-amino-g-oxo-, (aS)-
• Benzenebutanoicacid, a-amino-g-oxo-, (S)-
• FCE 28468
• 3-BENZOYL-L-ALANINE
• (S)-2-AMINO-4-OXO-4-PHENYLBUTANOIC ACID
• ss-Benzoylalanin
• (S)-2-Amino-4-oxo-4-phenylbutanoic acid

• Inchi： 1S/C10H11NO3/c11-8(10(13)14)6-9(12)7-4-2-1-3-5-7/h1-5,8H,6,11H2,(H,13,14)/t8-/m0/s1
• InChI Key： QXRCVKLRAOSZCP-QMMMGPOBSA-N
• SMILES： O=C(C1C=CC=CC=1)C[C@@H](C(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 221
• XLogP3: -2
• Topological Polar Surface Area: 80.4